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Compound of Interest

Compound Name: 3-Propylphenol

Cat. No.: B1220475 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Propylphenol, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize risks associated with this

hazardous chemical.

3-Propylphenol is a corrosive and toxic compound that requires careful handling and disposal.

[1][2] Improper disposal can lead to environmental contamination and health hazards. This

guide outlines the necessary steps for the safe segregation, storage, and disposal of 3-
Propylphenol waste.

Key Safety and Handling Data
A thorough understanding of the properties of 3-Propylphenol is crucial for safe handling. The

following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 136.19 g/mol [1]

Melting Point 26.00 °C The Good Scents Company

Boiling Point 228.00 °C The Good Scents Company

Flash Point 93 °C (199.4 °F) - closed cup

GHS Hazard Codes

H302+H312 (Harmful if

swallowed or in contact with

skin), H314 (Causes severe

skin burns and eye damage),

H335 (May cause respiratory

irritation)

UN Number 3145 [3]

Storage Class
8A - Combustible corrosive

hazardous materials

Detailed Disposal Protocol
The recommended method for the disposal of 3-Propylphenol is through an approved

hazardous waste disposal plant, typically via incineration.[3] Adherence to the following step-

by-step protocol is mandatory for all laboratory personnel.

1. Personal Protective Equipment (PPE): Before handling 3-Propylphenol waste, ensure you

are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[3]

Body Protection: A fully buttoned lab coat. For larger quantities or where splashing is a risk, a

chemical-resistant apron is recommended.[3]

Respiratory Protection: All handling of 3-Propylphenol waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3][4]
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2. Waste Segregation and Collection:

Pure Compound and Concentrated Solutions: Collect all waste 3-Propylphenol and its

concentrated solutions in a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container should be made of a compatible material such as glass or

polyethylene.

Contaminated Labware and Debris: All disposable items that have come into contact with 3-
Propylphenol, including pipette tips, gloves, and absorbent materials used for spills, must

be considered hazardous waste.[4] These items should be collected in a separate, clearly

labeled container.

Do Not Mix: Never mix 3-Propylphenol waste with other chemical waste streams unless

explicitly instructed to do so by your institution's Environmental Health and Safety (EHS)

department.

3. Labeling of Waste Containers: Properly label all waste containers with the following

information:

The words "Hazardous Waste"

The full chemical name: "3-Propylphenol"

The concentration and composition of the waste.

The date the waste was first added to the container.

The specific hazards associated with the chemical (e.g., "Corrosive," "Toxic").

4. Storage of Hazardous Waste:

Store waste containers in a designated and secure hazardous waste accumulation area.

Ensure the storage area is cool, dry, and well-ventilated.[5]

Keep containers tightly closed when not in use.[5]

Store containers below eye level to minimize the risk of spills and injuries.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1220475?utm_src=pdf-body
https://www.benchchem.com/product/b1220475?utm_src=pdf-body
https://www.benchchem.com/product/b1220475?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/product/b1220475?utm_src=pdf-body
https://www.benchchem.com/product/b1220475?utm_src=pdf-body
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for your hazardous waste.

Do not attempt to dispose of 3-Propylphenol down the sink or in the regular trash.[5] This is

a direct violation of safety protocols and environmental regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Propylphenol.
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Caption: Disposal workflow for 3-Propylphenol waste.
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Spill Management
In the event of a 3-Propylphenol spill, the following steps should be taken:

Evacuate: Immediately evacuate the affected area.

Alert: Notify your supervisor and your institution's EHS department.

Ventilate: Ensure the area is well-ventilated.

Cleanup (if trained): For small spills, trained personnel wearing appropriate PPE can use an

inert absorbent material to clean up the spill. The absorbent material must then be collected

and disposed of as hazardous waste. For large spills, await the arrival of the emergency

response team.[6]

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220475#3-propylphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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